Cas no 919076-61-2 (Benzene, 1,4-bis[2-[4-[2-(trimethylsilyl)ethynyl]phenyl]ethynyl]-)

• Product Name: Benzene, 1,4-bis[2-[4-[2-(trimethylsilyl)ethynyl]phenyl]ethynyl]-
• CAS No: 919076-61-2
• MF: C₃₂H₃₀Si₂
• MW: 470.751610279083
• CID: 767133
• PubChem ID: 71425827
• Update Time: 2025-04-19

Benzene, 1,4-bis[2-[4-[2-(trimethylsilyl)ethynyl]phenyl]ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-bis[2-[4-[2-(trimethylsilyl)ethynyl]phenyl]ethynyl]-
• trimethyl-[2-[4-[2-[4-[2-[4-(2-trimethylsilylethynyl)phenyl]ethynyl]phenyl]ethynyl]phenyl]ethynyl]silane
• 1,4-Bis[4-(trimethylsilylethynyl)phenylethynyl]benzene
• 919076-61-2
• {1,4-Phenylenebis[(ethyne-2,1-diyl)-4,1-phenyleneethyne-2,1-diyl]}bis(trimethylsilane)
• DTXSID80844606

• Inchi： 1S/C32H30Si2/c1-33(2,3)25-23-31-19-15-29(16-20-31)13-11-27-7-9-28(10-8-27)12-14-30-17-21-32(22-18-30)24-26-34(4,5)6/h7-10,15-22H,1-6H3
• InChI Key： GTAXKHNJLXWXLA-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC(C#CC2C=CC(C#CC3C=CC(=CC=3)C#C[Si](C)(C)C)=CC=2)=CC=1)(C)(C)C

Computed Properties

• Exact Mass: 470.18860403g/mol
• Monoisotopic Mass: 470.18860403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 859
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų